Cas no 64981-59-5 (Octadecanoic acid, 18,18'-thiobis-, diethyl ester)

• Product Name: Octadecanoic acid, 18,18'-thiobis-, diethyl ester
• CAS No: 64981-59-5
• MF: C₄₀H₇₈O₄S
• MW: 655.109932422638
• CID: 389408
• PubChem ID: 71371043
• Update Time: 2025-04-19

Octadecanoic acid, 18,18'-thiobis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 18,18'-thiobis-, diethyl ester
• ethyl 18-(18-ethoxy-18-oxooctadecyl)sulfanyloctadecanoate
• DTXSID30793998
• Diethyl 18,18'-sulfanediyldioctadecanoate
• 64981-59-5

• Inchi： 1S/C40H78O4S/c1-3-43-39(41)35-31-27-23-19-15-11-7-5-9-13-17-21-25-29-33-37-45-38-34-30-26-22-18-14-10-6-8-12-16-20-24-28-32-36-40(42)44-4-2/h3-38H2,1-2H3
• InChI Key： PJNHTQLUQNLXJU-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCC(=O)OCC)CCCCCCCCCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 654.56208214g/mol
• Monoisotopic Mass: 654.56208214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 40
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 77.9Ų